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Compound of Interest

Compound Name: 2-Ethoxyethanethiol

Cat. No.: B100845

Essential Safety and Handling Guide for 2-
Ethoxyethanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethoxyethanethiol. Adherence to these procedures is essential for ensuring a safe laboratory
environment.

Hazard Summary

2-Ethoxyethanethiol is a flammable liquid and vapor that is harmful if swallowed and causes
skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Due to its hazardous
nature, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure to 2-Ethoxyethanethiol. The following table summarizes the recommended
PPE for various laboratory operations.
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Operation ] Hand Protection  Body Protection )
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) Nitrile or ]
Chemical safety Work in a
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goggles or face

Neoprene gloves

Chemical-

certified chemical

& Transfer ) (double-gloving resistant lab coat
shield fume hood
recommended)
) ) Air-purifying
Chemical safety Heavy-duty Chemical- ) ]
) . ) respirator with
Spill Cleanup goggles and face  Nitrile or Butyl resistant apron )
_ organic vapor
shield rubber gloves or coveralls )
cartridge
Full-face Self-contained
] ) Full-body )
Emergency respirator with Heavy-duty Butyl ) breathing
o ] chemical
(Large Spill/Fire)  organic vapor rubber gloves ) ) apparatus
) resistant suit
cartridge (SCBA)

Note: No specific glove breakthrough time data is available for 2-Ethoxyethanethiol. The

recommendations above are based on the chemical properties of similar compounds (thiols

and ethers). Always inspect gloves for any signs of degradation before and during use.

Quantitative Safety Data

While specific occupational exposure limits for 2-Ethoxyethanethiol are not established, it is

crucial to handle it with care to minimize exposure. For context, related compounds have
established exposure limits. For example, the ACGIH Threshold Limit Value (TLV) for Ethyl
Mercaptan is 0.5 ppm as a Time-Weighted Average (TWA).[2][3]
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Parameter Value Reference

. -45 °C (-49 °F) (for related
Flash Point _ (2]
compound Ethanethiol)

. Lower: 2.8% Upper: 18.2% (for
Flammability Limits _ [4]
related compound Ethanethiol)

682 mg/kg (for related

Acute Oral Toxicity (LD50, Rat) ] [3]
compound Ethanethiol)

Acute Inhalation Toxicity 4420 ppm / 4 hours (for related 3]

(LC50, Rat) compound Ethanethiol)

Operational Plan: Step-by-Step Handling
Procedures

1.

Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Transport the chemical in a secondary, shatterproof container.

. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2][5]
Keep the container tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents, bases, and metals.

[21[6]
Use a dedicated and grounded flammable liquids storage cabinet.

. Handling and Use:
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» All work with 2-Ethoxyethanethiol must be conducted in a certified chemical fume hood to
minimize inhalation exposure.

e Ground and bond containers when transferring material to prevent static discharge.
e Use only non-sparking tools.[5]

o Wear the appropriate PPE as outlined in the table above.

e An eyewash station and safety shower must be readily accessible.

Disposal Plan

1. Waste Collection:

o Collect all 2-Ethoxyethanethiol waste in a dedicated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless compatibility has been confirmed.

o Solid waste contaminated with 2-Ethoxyethanethiol (e.g., paper towels, gloves) should be
collected in a separate, labeled container.

2. Waste Storage:

» Store waste containers in a designated satellite accumulation area within the laboratory.
o Keep waste containers closed except when adding waste.

3. Waste Disposal:

» Dispose of all 2-Ethoxyethanethiol waste as hazardous waste.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

o Contact your institution's Environmental Health and Safety (EHS) department for pickup and
disposal procedures.
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Emergency Response Plan

1. Spill Response:

o Small Spill (in a fume hood):

o

Alert personnel in the immediate area.

o

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

o

Collect the absorbent material in a sealed container for hazardous waste disposal.

[¢]

Clean the spill area with soap and water.

o Large Spill (outside a fume hood):

o

Evacuate the laboratory immediately.

o

Alert others and activate the fire alarm if necessary.

[¢]

Close the laboratory doors to contain the vapors.

[¢]

Contact your institution's EHS or emergency response team.

o

Do not re-enter the laboratory until it has been cleared by trained personnel.

2. Exposure Response:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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PPE Selection Workflow

Standard PPE:
- Safety Goggles
- Nitrile/Neoprene Gloves

- Lab Coat
Routine Handling - Fume Hood

Spill Response PPE:
- Goggles & Face Shield
Spill or Leak - Heavy-Duty Gloves
- Chemical Apron
- Respirator

Start: Handling

2-Ethoxyethanethiol

Emergency

(Fire/Large Release) Emergency PPE:

- Full-Face Respirator/SCBA
- Chemical Suit
- Heavy-Duty Gloves

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE for 2-Ethoxyethanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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